Cas no 2229606-36-2 (2-[1-(5-Fluoro-2-methoxyphenyl)cyclobutyl]acetic acid)

• Product Name: 2-[1-(5-Fluoro-2-methoxyphenyl)cyclobutyl]acetic acid
• CAS No: 2229606-36-2
• MF: C₁₃H₁₅FO₃
• MW: 238.254807710648
• CID: 5801161
• PubChem ID: 165752833
• Update Time: 2025-06-28

2-[1-(5-Fluoro-2-methoxyphenyl)cyclobutyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2229606-36-2
• 2-[1-(5-fluoro-2-methoxyphenyl)cyclobutyl]acetic acid
• EN300-1766424
• 2-[1-(5-Fluoro-2-methoxyphenyl)cyclobutyl]acetic acid

• Inchi： 1S/C13H15FO3/c1-17-11-4-3-9(14)7-10(11)13(5-2-6-13)8-12(15)16/h3-4,7H,2,5-6,8H2,1H3,(H,15,16)
• InChI Key： RFGNJCMSUVDYTR-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C1(CC(=O)O)CCC1)OC

Computed Properties

• Exact Mass: 238.10052250g/mol
• Monoisotopic Mass: 238.10052250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-[1-(5-Fluoro-2-methoxyphenyl)cyclobutyl]acetic acid

Compound CAS No. 2229606-36-2: 2-[1-(5-Fluoro-2-methoxyphenyl)cyclobutyl]acetic Acid

The compound with CAS No. 2229606-36-2, known as 2-[1-(5-Fluoro-2-methoxyphenyl)cyclobutyl]acetic acid, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique combination of a cyclobutane ring fused with a phenyl group, further substituted with a fluoro and methoxy group, and terminated with an acetic acid moiety. Its structure not only makes it a fascinating subject for chemical synthesis but also positions it as a potential candidate for various applications in drug discovery and material development.

Recent advancements in synthetic chemistry have enabled the precise construction of such intricate molecules. The synthesis of 2-[1-(5-Fluoro-2-methoxyphenyl)cyclobutyl]acetic acid typically involves multi-step processes, including Friedel-Crafts alkylation, ring-closing metathesis, and subsequent functionalization to introduce the acetic acid group. These methods have been optimized to achieve high yields and excellent stereochemical control, which are critical for its potential use in pharmaceutical applications.

One of the most promising areas of research involving this compound is its role in drug discovery. The presence of the fluoro and methoxy substituents on the phenyl ring introduces electronic and steric effects that can modulate the molecule's interactions with biological targets. Recent studies have explored its potential as a kinase inhibitor, where the cyclobutane ring plays a pivotal role in stabilizing interactions within the active site of protein kinases. This property makes it a valuable lead compound for developing treatments targeting various diseases, including cancer and inflammatory disorders.

In addition to its pharmacological applications, 2-[1-(5-Fluoro-2-methoxyphenyl)cyclobutyl]acetic acid has also been investigated for its material properties. The cyclobutane ring introduces rigidity into the molecule, which can be advantageous in designing advanced materials such as liquid crystals or self-assembling monolayers. Researchers have reported that this compound exhibits unique phase transitions under thermal and mechanical stimuli, suggesting its potential use in smart materials and sensors.

The physical and chemical properties of this compound have been extensively studied to better understand its behavior under various conditions. For instance, its solubility profile has been evaluated across different solvents, revealing its ability to dissolve in polar aprotic solvents due to the electron-withdrawing effects of the fluoro and methoxy groups. Additionally, spectroscopic analyses, including NMR and IR spectroscopy, have provided insights into its molecular conformation and intermolecular interactions.

From an environmental perspective, the biodegradability and toxicity of 2-[1-(5-Fluoro-2-methoxyphenyl)cyclobutyl]acetic acid have been assessed to ensure its safe handling and disposal. Preliminary studies indicate that it undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint. However, further research is required to fully understand its ecological impact and develop sustainable practices for its production and use.

In conclusion, CAS No. 2229606-36-2, or 2-[1-(5-Fluoro-2-methoxyphenyl)cyclobutyl]acetic acid, represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and application-oriented research, positions it as a key player in future innovations within chemistry and related fields.